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Compound of Interest

Compound Name: 2-Phenylacetaldehyde-d5

Cat. No.: B15136900

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of 2-Phenylacetaldehyde-d5, a deuterated analog of 2-phenylacetaldehyde.

This isotopically labeled compound is a valuable tool in metabolic research, pharmacokinetic

studies, and reaction mechanism analysis.

Core Chemical Properties
2-Phenylacetaldehyde-d5 is a stable, solid compound at room temperature. Its key physical

and chemical properties are summarized in the tables below. For properties where specific data

for the deuterated form is not readily available, data for the non-deuterated analog (2-

Phenylacetaldehyde) is provided as a close approximation.
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Property Value Reference

IUPAC Name

2-(2,3,4,5,6-

pentadeuteriophenyl)acetaldeh

yde

Synonyms 2-(Phenyl-d5)acetaldehyde [1]

CAS Number 879549-73-2

Molecular Formula C₈H₃D₅O [1]

Molecular Weight 125.18 g/mol [1]

Canonical SMILES C1=CC=C(C=C1)CC=O

Isomeric SMILES
[2H]C1=C(C(=C(C(=C1[2H])

[2H])CC=O)[2H])[2H]

InChI

InChI=1S/C8H8O/c9-7-6-8-4-

2-1-3-5-8/h1-

5,7H,6H2/i1D,2D,3D,4D,5D

InChI Key
DTUQWGWMVIHBKE-

RALIUCGRSA-N
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Property
Value (2-
Phenylacetaldehyd
e-d5)

Value (2-
Phenylacetaldehyd
e, approximation)

Reference

Physical State
Solid at room

temperature
Colorless liquid [2]

Boiling Point Data not available 195 °C [2]

Density Data not available ~1.027 g/mL at 25 °C [3]

Refractive Index Data not available n20/D ~1.535 [3]

Storage

Recommended at

-20°C (3-year stability)

or 4°C (2-year

stability)

2-8°C [3]

Chemical Structure and Spectroscopic Analysis
The structure of 2-Phenylacetaldehyde-d5 consists of an acetaldehyde moiety attached to a

phenyl group in which all five hydrogen atoms on the aromatic ring have been replaced by

deuterium atoms. This isotopic labeling is the key feature that enables its use as a tracer in

mass spectrometry-based studies.

Expected Spectroscopic Data
While specific spectra for 2-Phenylacetaldehyde-d5 are not widely published, the expected

data can be inferred from the structure and comparison with the non-deuterated analog.

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aldehyde proton (CHO) and the methylene protons (-CH₂-). The characteristic signals for the

aromatic protons, typically observed between 7.2 and 7.4 ppm for the non-deuterated

compound, will be absent.

¹³C NMR: The carbon-13 NMR spectrum will be similar to that of the non-deuterated

compound, showing peaks for the carbonyl carbon, the methylene carbon, and the aromatic

carbons. The signals for the deuterated carbons may show splitting due to carbon-deuterium

coupling.
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Mass Spectrometry: The key feature in the mass spectrum will be the molecular ion peak,

which will be shifted by +5 mass units compared to the non-deuterated compound due to the

presence of five deuterium atoms. This distinct mass difference allows for its use as an

internal standard and tracer in quantitative analysis by GC-MS or LC-MS.[4]

Experimental Protocols
Synthesis of 2-Phenylacetaldehyde-d5
The most common method for the synthesis of 2-Phenylacetaldehyde-d5 is through the

deuteration of 2-Phenylacetaldehyde.

General Protocol: Catalytic Hydrogen-Deuterium Exchange

Reactants: 2-Phenylacetaldehyde, Deuterium gas (D₂), and a catalyst such as Palladium on

carbon (Pd/C).

Procedure: 2-Phenylacetaldehyde is dissolved in a suitable solvent. The Pd/C catalyst is

added to the solution. The reaction vessel is then placed under an atmosphere of deuterium

gas.

Reaction Conditions: The mixture is stirred at a specific temperature and pressure for a

sufficient time to allow for the exchange of the aromatic protons with deuterium.

Work-up and Purification: After the reaction is complete, the catalyst is filtered off. The

solvent is removed under reduced pressure, and the resulting 2-Phenylacetaldehyde-d5 is

purified, typically by chromatography, to yield the final product.

Chemical Reactions
2-Phenylacetaldehyde-d5 is expected to undergo chemical reactions similar to its non-

deuterated counterpart, including:

Oxidation: It can be oxidized to 2-Phenylacetic acid-d5 using oxidizing agents like potassium

permanganate (KMnO₄) or chromium trioxide (CrO₃).

Reduction: It can be reduced to 2-Phenylethanol-d5 using reducing agents such as sodium

borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).
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Applications in Research and Drug Development
The primary application of 2-Phenylacetaldehyde-d5 stems from the kinetic isotope effect,

where the presence of heavier deuterium atoms can slow down metabolic processes. This

makes it an invaluable tool for:

Metabolic Studies: As a tracer to investigate metabolic pathways, such as the degradation of

phenylalanine.[5]

Pharmacokinetic Studies: To understand the absorption, distribution, metabolism, and

excretion (ADME) of drugs containing a phenylacetaldehyde moiety.

Reaction Mechanism Studies: As a tracer in chemical reactions to elucidate reaction

pathways.
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Synthesis and Characterization Workflow for 2-Phenylacetaldehyde-d5
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Caption: Workflow for the synthesis and characterization of 2-Phenylacetaldehyde-d5.
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Metabolic Pathway of L-Phenylalanine to Phenylacetic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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